

A Comparative Analysis of Enfumafungin and Caspofungin Against Candida albicans

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Enfumafungin*

Cat. No.: *B1262757*


[Get Quote](#)

In the landscape of antifungal therapeutics, the echinocandin class of drugs has been a cornerstone for treating invasive candidiasis. Caspofungin, a well-established member of this class, has a proven track record. However, the emergence of resistance and the need for oral formulations have driven the development of new agents like **Enfumafungin** and its derivatives. This guide provides a detailed comparison of the efficacy of **Enfumafungin** and Caspofungin against *Candida albicans*, focusing on their mechanism of action, in vitro and in vivo activity, and the experimental protocols used for their evaluation.

Mechanism of Action: Targeting the Fungal Cell Wall

Both **Enfumafungin** and Caspofungin share a common target: the fungal cell wall. They specifically inhibit the enzyme β -(1,3)-D-glucan synthase, which is responsible for synthesizing β -(1,3)-D-glucan, an essential polysaccharide component of the fungal cell wall.[1][2][3][4][5] This inhibition disrupts the integrity of the cell wall, leading to osmotic instability and ultimately cell death.[2] A key advantage of this mechanism is its selective toxicity, as mammalian cells lack a cell wall and β -(1,3)-D-glucan.[2]

The β -(1,3)-D-glucan synthase enzyme complex consists of a catalytic subunit, encoded by the FKS genes, and a regulatory subunit.[1][2] Both drugs target the Fks1p catalytic subunit in *Candida albicans*. [1] Resistance to echinocandins, including Caspofungin, can arise from mutations in the FKS1 gene.[1][6]



[Click to download full resolution via product page](#)

Mechanism of action for **Enfumafungin** and Caspofungin.

In Vitro Efficacy: A Quantitative Comparison

The in vitro activity of antifungal agents is commonly assessed by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a drug that inhibits the visible growth of a microorganism. The following table summarizes the MIC values for **Enfumafungin** (and its derivative Ibrexafungerp, formerly MK-3118) and Caspofungin against *Candida albicans*.

Antifungal Agent	Candida albicans Isolates	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference(s)
Enfumafungin	Various Strains	<0.5	-	-	[3][4]
Ibrexafungerp (MK-3118)	Wild-Type	-	-	≤1	[7]
Echinocandin-Resistant	-	-	≤0.5 (for 70% of isolates)	[7][8]	
Caspofungin	Clinical Isolates	0.06 - 4	0.25	0.5	[9]
Fluconazole-Susceptible & Resistant	0.5 - 1	-	1	[10]	
Wild-Type	0.0079 - 0.25	-	-	[11]	
Various Clinical Isolates	0.06 - 2	-	-	[12]	

It is important to note that MIC values can vary between studies due to differences in testing methodologies and the specific strains of *C. albicans* evaluated.[11] A derivative of **Enfumafungin**, Ibrexafungerp (formerly MK-3118), has demonstrated potent in vitro activity, including against echinocandin-resistant isolates of *C. albicans*. [7][8][13] For many echinocandin-resistant strains, Ibrexafungerp showed a 4- to 16-fold reduction in MIC values compared to Caspofungin.[7][8]

In Vivo Efficacy

In vivo studies in murine models of candidiasis have demonstrated the efficacy of both **Enfumafungin** and Caspofungin. **Enfumafungin** administered intraperitoneally at doses of 50-200 mg/kg resulted in a significant reduction in the kidney fungal burden in mice challenged with *C. albicans*, with an ED₉₀ of 90 mg/kg.[3][4]

Caspofungin has also shown efficacy in animal models and clinical trials. In a murine model of disseminated candidiasis, Caspofungin was effective at reducing the kidney fungal burden.[14] [15] Clinical trials in patients with invasive candidiasis have shown that Caspofungin is at least as effective as amphotericin B.[16]

Experimental Protocols


The determination of in vitro antifungal susceptibility is crucial for evaluating the efficacy of new compounds and for clinical decision-making. The broth microdilution method is a standardized technique for determining MICs.

Broth Microdilution Antifungal Susceptibility Testing Protocol for Yeasts

This protocol is a generalized procedure based on the principles outlined by the Clinical and Laboratory Standards Institute (CLSI) M27-A2 document.

- Inoculum Preparation:
 - Yeast colonies are selected from a 24-hour-old culture on Sabouraud dextrose agar.
 - The colonies are suspended in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard.
 - This suspension is then diluted in RPMI 1640 medium to obtain the final desired inoculum concentration.
- Antifungal Agent Preparation:
 - Stock solutions of the antifungal agents are prepared in a suitable solvent (e.g., DMSO).
 - Serial twofold dilutions of the antifungal agents are prepared in RPMI 1640 medium in 96-well microtiter plates.
- Inoculation and Incubation:
 - Each well of the microtiter plate is inoculated with the prepared yeast suspension.
 - The plates are incubated at 35°C for 24 to 48 hours.

- Reading of Results:
 - The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically $\geq 50\%$ reduction) compared to the growth in the control well (drug-free medium).



[Click to download full resolution via product page](#)

Workflow for Broth Microdilution Antifungal Susceptibility Testing.

Conclusion

Both **Enfumafungin** and Caspofungin are potent inhibitors of β -(1,3)-D-glucan synthase, demonstrating effective antifungal activity against *Candida albicans*. Caspofungin is an established therapeutic agent with extensive clinical data. **Enfumafungin**, and particularly its orally available derivative Ibrexafungerp, shows great promise, especially in its ability to overcome echinocandin resistance. The continued development of new antifungal agents like **Enfumafungin** is critical in the face of emerging resistance and the need for more versatile treatment options. Further clinical studies will be essential to fully delineate the therapeutic role of **Enfumafungin** and its derivatives in managing invasive fungal infections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. academic.oup.com [academic.oup.com]
- 2. droracle.ai [droracle.ai]
- 3. medchemexpress.com [medchemexpress.com]
- 4. file.medchemexpress.com [file.medchemexpress.com]
- 5. EP2007396B1 - Enfumafungin derivatives as antifungal agents - Google Patents [patents.google.com]
- 6. Caspofungin - Wikipedia [en.wikipedia.org]
- 7. Enfumafungin Derivative MK-3118 Shows Increased In Vitro Potency against Clinical Echinocandin-Resistant *Candida* Species and *Aspergillus* Species Isolates - PMC [pmc.ncbi.nlm.nih.gov]
- 8. journals.asm.org [journals.asm.org]

- 9. Sensitivity of *Candida albicans* isolates to caspofungin – comparison of microdilution method and E-test procedure [termedia.pl]
- 10. In Vitro Activity of Caspofungin (MK-0991) against *Candida albicans* Clinical Isolates Displaying Different Mechanisms of Azole Resistance - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Interlaboratory Variability of Caspofungin MICs for *Candida* spp. Using CLSI and EUCAST Methods: Should the Clinical Laboratory Be Testing This Agent? - PMC [pmc.ncbi.nlm.nih.gov]
- 12. In vitro activity of caspofungin compared to amphotericin B, fluconazole, and itraconazole against *Candida* strains isolated in a Turkish University Hospital - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Enfumafungin derivative MK-3118 shows increased in vitro potency against clinical echinocandin-resistant *Candida* Species and *Aspergillus* species isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. In Vivo Efficacy of Anidulafungin and Caspofungin against *Candida glabrata* and Association with In Vitro Potency in the Presence of Sera - PMC [pmc.ncbi.nlm.nih.gov]
- 15. scholars.uthscsa.edu [scholars.uthscsa.edu]
- 16. Comparison of caspofungin and amphotericin B for invasive candidiasis - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [A Comparative Analysis of Enfumafungin and Caspofungin Against *Candida albicans*]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1262757#comparing-the-efficacy-of-enfumafungin-and-caspofungin-against-candida-albicans]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com